Cas no 15235-28-6 (Benzeneethanamine,N-ethyl-b-methoxy-3-(trifluoromethyl)-,hydrochloride (1:1))

• Product Name: Benzeneethanamine,N-ethyl-b-methoxy-3-(trifluoromethyl)-,hydrochloride (1:1)
• CAS No: 15235-28-6
• MF: C₁₂H₁₇ClF₃NO
• MW: 283.717693090439
• CID: 165494
• PubChem ID: 203807
• Update Time: 2025-04-19

Benzeneethanamine,N-ethyl-b-methoxy-3-(trifluoromethyl)-,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,N-ethyl-b-methoxy-3-(trifluoromethyl)-,hydrochloride (1:1)
• N-ethyl-2-methoxy-2-[3-(trifluoromethyl)phenyl]ethanamine,hydrochloride
• DTXSID90934481
• Skf 40652A
• Benzeneethanamine, N-ethyl-beta-methoxy-3-(trifluoromethyl)-, hydrochloride
• N-Ethyl-beta-methoxy-m-trifluoromethylphenethylamine hydrochloride
• N-ethyl-2-methoxy-2-[3-(trifluoromethyl)phenyl]ethanamine;hydrochloride
• N-Ethyl-2-methoxy-2-[3-(trifluoromethyl)phenyl]ethan-1-amine--hydrogen chloride (1/1)
• 15235-28-6
• Phenethylamine, N-ethyl-beta-methoxy-m-trifluoromethyl-, hydrochloride

• Inchi： 1S/C12H16F3NO.ClH/c1-3-16-8-11(17-2)9-5-4-6-10(7-9)12(13,14)15;/h4-7,11,16H,3,8H2,1-2H3;1H
• InChI Key： IXSZFALRYVXYOC-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC=CC(=C1)C(CNCC)OC)(F)F

Computed Properties

• Exact Mass: 283.09521
• Monoisotopic Mass: 283.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Boiling Point: 247.1°Cat760mmHg
• Flash Point: 103.2°C
• PSA: 21.26